Cas no 200418-16-2 (4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride)

• Product Name: 4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride
• CAS No: 200418-16-2
• MF: C₅H₃Cl₂NOS
• MW: 196.054417848587
• MDL: MFCD13174296
• CID: 908894
• PubChem ID: 10607914
• Update Time: 2025-04-19

4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride
• 2-THIAZOLECARBONYL CHLORIDE, 4-(CHLOROMETHYL)-
• SCHEMBL1118859
• 200418-16-2
• AKOS032961133
• DTXSID30442398
• 2-Thiazolecarbonylchloride,4-(chloromethyl)-(9CI)
• 4-(Chloromethyl)thiazole-2-carbonyl chloride
• YYRHYWJJIKIDHM-UHFFFAOYSA-N

• MDL： MFCD13174296
• Inchi： 1S/C5H3Cl2NOS/c6-1-3-2-10-5(8-3)4(7)9/h2H,1H2
• InChI Key： YYRHYWJJIKIDHM-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C(=O)Cl)=N1

Computed Properties

• Exact Mass: 194.93100
• Monoisotopic Mass: 194.9312403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 2.26090